Cas no 1448036-26-7 (2-{[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine)

• Product Name: 2-{[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine
• CAS No: 1448036-26-7
• MF: C₁₆H₁₈ClN₃O₃S
• MW: 367.85042142868
• CID: 5402989
• Update Time: 2025-10-18

2-{[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(3-chloro-2-methylphenyl)sulfonylpiperidin-4-yl]oxypyrazine
• 2-{[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine

• Inchi： 1S/C16H18ClN3O3S/c1-12-14(17)3-2-4-15(12)24(21,22)20-9-5-13(6-10-20)23-16-11-18-7-8-19-16/h2-4,7-8,11,13H,5-6,9-10H2,1H3
• InChI Key： PDEAQPIEXBKILU-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(S(C3=CC=CC(Cl)=C3C)(=O)=O)CC2)=NC=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine

Professional Introduction to Compound with CAS No. 1448036-26-7 and Product Name: 2-{[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine

The compound with the CAS number 1448036-26-7 and the product name 2-{[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this compound, particularly the presence of a pyrazine core and a piperidine moiety, make it an intriguing candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of pyrazine derivatives in medicinal chemistry due to their diverse biological activities. Pyrazine-based compounds have been explored for their roles in modulating various biological pathways, including enzyme inhibition and receptor interaction. The specific substitution pattern in 2-{[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine, particularly the 3-chloro-2-methylbenzenesulfonyl group, contributes to its unique chemical properties and biological potential. This group is known to enhance binding affinity and selectivity, making it valuable for designing targeted therapies.

The piperidine ring in this compound is another key structural element that influences its pharmacological profile. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs, where they often serve as bioisosteric replacements for other heterocycles. The incorporation of a piperidine moiety into the pyrazine scaffold in 2-{[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine may contribute to improved solubility, metabolic stability, and overall pharmacokinetic properties.

In the context of current pharmaceutical research, the synthesis and characterization of novel heterocyclic compounds like 2-{[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine are of paramount importance. The development of efficient synthetic routes allows for rapid exploration of structural analogs, enabling researchers to optimize biological activity and reduce potential side effects. Advanced techniques such as computational chemistry and high-throughput screening are increasingly being employed to accelerate the discovery process.

The 3-chloro-2-methylbenzenesulfonyl group in this compound is particularly noteworthy due to its ability to interact with biological targets through multiple mechanisms. Sulfonyl groups are known for their electrophilic nature, which can facilitate covalent bond formation with nucleophilic residues on proteins. This property makes sulfonyl-containing compounds valuable for designing irreversible inhibitors, which can offer sustained therapeutic effects. Additionally, the presence of chlorine atoms can enhance lipophilicity, improving membrane permeability and drug absorption.

Recent advancements in drug design have emphasized the importance of structure-based drug discovery (SBDD) and fragment-based drug design (FBDD). These approaches leverage high-resolution structural information from biological targets to guide the development of novel therapeutics. The structural complexity of 2-{[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine makes it an attractive candidate for SBDD studies, where detailed interactions with target proteins can be mapped out.

The potential applications of this compound extend across multiple therapeutic areas. For instance, pyrazine derivatives have shown promise in the treatment of neurological disorders, cancer, and inflammatory diseases. The combination of a pyrazine core with a piperidine moiety suggests that this compound may exhibit dual-targeting capabilities, interacting with both extracellular receptors and intracellular enzymes. Such dual-action is often desirable in modern drug design to achieve synergistic therapeutic effects.

In conclusion, the compound with CAS number 1448036-26-7 and product name 2-{[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine represents a significant contribution to pharmaceutical chemistry. Its unique structural features, including the pyrazine, piperidine, and 3-chloro-2-methylbenzenesulfonyl moieties, make it a promising candidate for further investigation in drug discovery. The ongoing research in this area holds great potential for developing novel therapeutics that address unmet medical needs.